Cas no 2172372-88-0 (1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid)

• Product Name: 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid
• CAS No: 2172372-88-0
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6049978
• PubChem ID: 165545929
• Update Time: 2025-05-26

1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid
• 2172372-88-0
• EN300-1509949
• 1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}cycloheptane-1-carboxylic acid

• Inchi： 1S/C28H32N2O5/c31-24(30-28(25(32)33)13-7-1-2-8-14-28)27(15-16-27)18-29-26(34)35-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,23H,1-2,7-8,13-18H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： JQZDNNUUANFTFV-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NC1(C(=O)O)CCCCCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid

Comprehensive Overview of 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid (CAS No. 2172372-88-0)

The compound 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid (CAS No. 2172372-88-0) is a highly specialized peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a cycloheptane core and Fmoc-protected amino groups, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition.

One of the key reasons for the growing attention toward 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group in its structure allows for selective deprotection, enabling precise control over peptide chain elongation. This feature aligns with current trends in precision medicine and bioconjugation, where researchers seek modular building blocks for complex biomolecules. Additionally, its cyclopropane moiety contributes to enhanced metabolic stability, a critical factor in pro-drug design.

In the context of AI-driven drug discovery, compounds like CAS No. 2172372-88-0 are gaining traction due to their ability to serve as scaffolds for virtual screening. Computational chemists frequently search for "peptide-based drug leads" or "Fmoc-protected building blocks," highlighting the demand for such molecules. The cycloheptane-1-carboxylic acid segment also offers conformational rigidity, which is advantageous in designing allosteric modulators—a hot topic in GPCR research.

From a synthetic chemistry perspective, the compound’s multifunctional groups enable diverse derivatization pathways. This versatility is crucial for combinatorial chemistry libraries, a focus area for many biotech startups. Notably, the presence of both carboxylic acid and amide functionalities allows for coupling reactions with amines or alcohols, facilitating the creation of hybrid molecules. Such properties are frequently explored in forums discussing "next-generation peptide therapeutics" or "non-classical bioisosteres."

Environmental and green chemistry considerations further elevate the relevance of 2172372-88-0. Researchers are investigating solvent-free or water-compatible synthetic routes for similar compounds to reduce waste. The Fmoc-protected design also minimizes side reactions, aligning with the principles of atom economy. These aspects resonate with searches like "sustainable peptide synthesis" or "eco-friendly protecting groups," reflecting broader industry priorities.

In summary, 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid represents a convergence of structural ingenuity and practical utility. Its applications span from high-throughput screening to biomaterials engineering, addressing contemporary challenges in life sciences. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing tailored therapeutics and molecular design.